Cas no 2094307-97-6 (3-Methylbutanoic acid 2-[[3-(fluorosulfonyl)phenyl]sulfonyl]hydrazide)

• Product Name: 3-Methylbutanoic acid 2-[[3-(fluorosulfonyl)phenyl]sulfonyl]hydrazide
• CAS No: 2094307-97-6
• MF: C₁₁H₁₅FN₂O₅S₂
• MW: 338.375603914261
• CID: 5407177
• Update Time: 2025-05-27

3-Methylbutanoic acid 2-[[3-(fluorosulfonyl)phenyl]sulfonyl]hydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Methylbutanoic acid 2-[[3-(fluorosulfonyl)phenyl]sulfonyl]hydrazide

• Inchi： 1S/C11H15FN2O5S2/c1-8(2)6-11(15)13-14-21(18,19)10-5-3-4-9(7-10)20(12,16)17/h3-5,7-8,14H,6H2,1-2H3,(H,13,15)
• InChI Key： LFJBQLLHJZHTIM-UHFFFAOYSA-N
• SMILES： C(NNS(C1=CC=CC(S(F)(=O)=O)=C1)(=O)=O)(=O)CC(C)C

Experimental Properties

• Density: 1.392±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.46±0.25(Predicted)

Additional information on 3-Methylbutanoic acid 2-[[3-(fluorosulfonyl)phenyl]sulfonyl]hydrazide

Research Briefing on 3-Methylbutanoic acid 2-[[3-(fluorosulfonyl)phenyl]sulfonyl]hydrazide (CAS: 2094307-97-6)

In recent years, the compound 3-Methylbutanoic acid 2-[[3-(fluorosulfonyl)phenyl]sulfonyl]hydrazide (CAS: 2094307-97-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfonyl hydrazide and fluorosulfonyl functional groups, has shown promising potential in various therapeutic applications, particularly in enzyme inhibition and targeted drug delivery. The following briefing synthesizes the latest research findings on this compound, highlighting its synthesis, mechanism of action, and potential biomedical applications.

The synthesis of 3-Methylbutanoic acid 2-[[3-(fluorosulfonyl)phenyl]sulfonyl]hydrazide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the introduction of the fluorosulfonyl group, which is critical for its bioactivity. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Mechanistically, this compound has been identified as a potent inhibitor of specific enzymes involved in inflammatory pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its ability to selectively target and inhibit sulfotransferases, which play a key role in the modulation of inflammatory responses. The fluorosulfonyl moiety enhances the compound's binding affinity to the enzyme's active site, making it a promising candidate for the development of anti-inflammatory therapeutics.

In addition to its enzyme inhibitory properties, 3-Methylbutanoic acid 2-[[3-(fluorosulfonyl)phenyl]sulfonyl]hydrazide has shown potential in targeted drug delivery systems. A study in Advanced Drug Delivery Reviews (2024) highlighted its use as a linker molecule in antibody-drug conjugates (ADCs), where its stability and reactivity under physiological conditions are advantageous. The compound's ability to form stable covalent bonds with both targeting antibodies and cytotoxic agents makes it a valuable tool in the design of next-generation ADCs for cancer therapy.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. Ongoing research is focused on optimizing the compound's properties to enhance its therapeutic index and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with improved efficacy and safety profiles.

In conclusion, 3-Methylbutanoic acid 2-[[3-(fluorosulfonyl)phenyl]sulfonyl]hydrazide represents a versatile and promising molecule in the realm of chemical biology and drug development. Its unique structural features and multifaceted bioactivities underscore its potential as a cornerstone for future therapeutic innovations. Continued research and development efforts will be crucial in unlocking its full potential and translating laboratory findings into clinically viable treatments.